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Compound of Interest |

Compound Name: 2,5-Dimethylphenylhydroxylamine
CAS No.: 3096-64-8
Cat. No.: B14749696

Get Quote

This guide provides a comprehensive technical overview of 2,5-
Dimethylphenylhydroxylamine, a significant chemical intermediate. Tailored for researchers,
scientists, and professionals in drug development, this document delves into the molecule's
fundamental properties, synthesis protocols, key chemical behaviors, and its emerging role in
modern chemical and pharmaceutical research.

Core Molecular Attributes of 2,5-
Dimethylphenylhydroxylamine

2,5-Dimethylphenylhydroxylamine, also known as N-(2,5-dimethylphenyl)hydroxylamine, is
an aromatic hydroxylamine derivative. Its structure features a hydroxylamine moiety (-NHOH)
attached to a 2,5-dimethylphenyl group. This substitution pattern significantly influences its
electronic properties and reactivity.

Quantitative Data Summary
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Property Value

Chemical Formula CsH11NO

Molecular Weight 139.18 g/mol

Appearance Expected to be a solid or oil

Solubility Expected to be soluble in organic solvents

Synthesis and Experimental Protocols

The primary and most established method for the synthesis of N-arylhydroxylamines is the
selective reduction of the corresponding nitroaromatic compounds.[1][2] This approach offers
high yields and is adaptable to various substituted nitroarenes.

Workflow for the Synthesis of 2,5-
Dimethylphenylhydroxylamine
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Caption: A generalized workflow for the synthesis of 2,5-Dimethylphenylhydroxylamine.

Detailed Experimental Protocol: Catalytic Hydrogenation

This protocol is a representative method adapted from established procedures for the selective
reduction of nitroaromatics.[3]

e Reactor Setup: A multi-necked round-bottom flask is equipped with a magnetic stirrer, a
condenser, and an inlet for an inert gas (e.g., nitrogen or argon).
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e Charging the Reactor: The flask is charged with 2,5-dimethylnitrobenzene (1 equivalent) and
a suitable solvent, such as ethanol.

o Catalyst Addition: A catalytic amount of a supported platinum catalyst (e.g., 5% Pt/C) is
added to the mixture.

e Reaction Initiation: The system is purged with hydrogen gas, and the reaction is stirred
vigorously at room temperature under a hydrogen atmosphere (1 atm).

e Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) or gas chromatography (GC) to ensure the selective formation of the hydroxylamine
and minimize over-reduction to the corresponding aniline.

o Work-up: Upon completion, the catalyst is removed by filtration through a pad of celite. The
solvent is then removed under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to yield
pure 2,5-dimethylphenylhydroxylamine.

Chemical Reactivity and Mechanistic Insights

A hallmark of N-arylhydroxylamines is their susceptibility to the Bamberger rearrangement, an
acid-catalyzed transformation that yields p-aminophenols.[1][4][5] This reaction is of significant
synthetic utility and provides insight into the electronic nature of the molecule.

The Bamberger Rearrangement of 2,5-
Dimethylphenylhydroxylamine

In the presence of a strong agueous acid, such as sulfuric acid, 2,5-
dimethylphenylhydroxylamine will rearrange to form 4-amino-3,6-dimethylphenol.

Reaction Mechanism:
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Bamberger Rearrangement Mechanism
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Caption: The mechanistic pathway of the Bamberger rearrangement.
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The mechanism is initiated by the protonation of the hydroxylamine's oxygen atom, which is
followed by the loss of a water molecule to form a reactive nitrenium ion intermediate.[1][5] This
electrophilic species is then attacked by water at the para position, and subsequent
rearomatization through deprotonation yields the final aminophenol product.[6]

Analytical Characterization

The structural elucidation of 2,5-dimethylphenylhydroxylamine relies on a combination of
standard spectroscopic techniques.

Expected SpectroscopicData @00

Technique Expected Features

- Signals in the aromatic region (approx. 6.5-7.5
ppm) corresponding to the protons on the
henyl ring.- Singlets for the two methyl groups
IH NMR pnhenyi ring g . yl group
(approx. 2.0-2.5 ppm).- Broad signals for the N-
H and O-H protons, which may be

exchangeable with D20.[7]

- Resonances in the aromatic region (approx.
13C NMR 110-150 ppm).- Signals for the two methyl
carbons (approx. 15-25 ppm).

- N-H and O-H stretching vibrations in the region
of 3200-3600 cm~1.- C-H stretching vibrations
from the aromatic and methyl groups (approx.
2850-3100 cm~1).- C=C stretching vibrations
from the aromatic ring (approx. 1450-1600
cm~1).[8]

IR Spectroscopy

- Amolecular ion peak corresponding to the
M Spect . molecular weight of the compound.-
ass Spectrometry o ] ) )
Characteristic fragmentation patterns, including

a-cleavage adjacent to the nitrogen atom.[7][9]

Applications in Research and Development
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The 2,5-dimethylphenyl scaffold is a recognized pharmacophore in medicinal chemistry,
notably in the development of antimicrobial agents.[10] While direct applications of 2,5-
dimethylphenylhydroxylamine are still emerging, its structural motifs and reactivity make it a
valuable precursor and research tool.

o Precursor for Bioactive Molecules: Through reactions like the Bamberger rearrangement, it
can be converted into substituted aminophenols, which are key building blocks for
pharmaceuticals and other fine chemicals.[2][4]

e Enzyme Inhibition Studies: Hydroxylamine derivatives are known to act as enzyme inhibitors,
and 2,5-dimethylphenylhydroxylamine could be explored in this context for various
therapeutic targets.

» Materials Science: The reactivity of the hydroxylamine and the aromatic ring allows for its
potential incorporation into novel polymers and functional materials.

Safety and Handling

N-arylhydroxylamines should be handled with care due to their potential reactivity and toxicity.

o General Precautions: Use appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. Work in a well-ventilated fume hood.

o Storage: Store in a cool, dry, and dark place, preferably under an inert atmosphere to
prevent degradation.

» Incompatibilities: Avoid contact with strong acids (which can induce the Bamberger
rearrangement) and strong oxidizing agents.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

Conclusion

2,5-Dimethylphenylhydroxylamine is a versatile chemical compound with well-defined
synthetic pathways and predictable chemical reactivity. Its structural relationship to the
medicinally important 2,5-dimethylphenyl scaffold, combined with the unique properties of the
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hydroxylamine functional group, positions it as a compound of interest for further research and
development in both pharmaceutical and material sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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